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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzothiazole

Cat. No.: B160904

Essential Safety and Handling Guide for 2-Amino-6-
nitrobenzothiazole

This guide provides crucial safety protocols and logistical plans for handling 2-Amino-6-
nitrobenzothiazole (CAS No. 6285-57-0) in a laboratory setting. Adherence to these
procedures is vital for ensuring personal safety and proper chemical management.

Chemical and Physical Properties

Property Value Reference
Molecular Formula C7H5N302S [1]
Molecular Weight 195.20 g/mol [2][3]
Appearance Yellow Powder Solid [4]

Melting Point 247 - 252 °C (476.6 - 485.6 °F)  [4]

B Very slightly soluble in cold
Solubility _ (5]
water and diethyl ether.

Odor No information available [4]

Hazard Identification and Classification
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2-Amino-6-nitrobenzothiazole is classified as a hazardous substance.[1][4]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (Category 4).[1][2][4]

Skin Corrosion/Irritation: Causes skin irritation (Category 2).[1][4]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation (Category 2).[1][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category

3).[1]14]

Signal Word: Warning[2][4]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the primary defense against exposure.
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Situation Required PPE Specifications & Notes

Chemical safety goggles or

Routine Handling (Small ) glasses that meet OSHA 29
N Eye/Face Protection

Quantities) CFR 1910.133 or European

Standard EN166 standards.[4]

Chemically resistant gloves
(e.g., nitrile rubber,

Hand Protection polychloroprene, butyl rubber).
Always inspect gloves for

integrity before use.[6]

Lab Coat Standard laboratory coat.
A NIOSH/MSHA-approved N95
Risk of Dust/Aerosol ) ) dust mask or work under a
) Respiratory Protection - )
Generation certified chemical fume hood.
[2]
Splash goggles, full suit, dust
respirator, boots, and gloves. A
Large Spills Full Body Protection self-contained breathing

apparatus may be necessary.

[5]

Operational Plan: Step-by-Step Handling
Procedures

Following a systematic workflow is essential for minimizing the risks associated with handling
2-Amino-6-nitrobenzothiazole.

Preparation and Engineering Controls:

o Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that
may generate dust, use a chemical fume hood.[7]

o Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.[4]
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» PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of
damage or degradation. Do not use compromised equipment.

Chemical Handling:

o Avoid Contact: Take all necessary precautions to avoid direct contact with the chemical. Do
not breathe dust.[4]

e Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to
minimize dust inhalation.

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling is complete
and before leaving the work area.[4] Do not eat, drink, or smoke in the work area.[4][7]

Storage:

o Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[1][4]

o Incompatibilities: Store away from strong oxidizing agents and strong acids.[4]

Emergency Procedures
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Incident

First-Aid Measures

Eye Contact

Immediately hold eyelids apart and flush the eye
continuously with running water for at least 15
minutes.[1][4] Remove contact lenses if present
and easy to do.[8] Seek immediate medical

attention.[1]

Skin Contact

Wash off immediately with plenty of soap and
water while removing all contaminated clothing
and shoes.[1] Get medical attention if irritation

develops.[1]

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][4]

Inhalation ) ] o o
If not breathing, give artificial respiration.[1]
Seek medical attention.[1]
Do NOT induce vomiting. Clean mouth with
) water and then drink plenty of water.[1] Call a
Ingestion

POISON CENTER or doctor/physician

immediately.[9]

Disposal Plan

Dispose of 2-Amino-6-nitrobenzothiazole and any contaminated materials as hazardous

waste.

o Waste Collection:

o Collect waste in a suitable, labeled container.[7]

o Label the container with a completed EHS Hazardous Waste Label, identifying the

contents by complete chemical name.[10]

o Empty Containers:

o Thoroughly empty all contents. The first rinse of the container must be collected and

disposed of as hazardous waste.[10]
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o For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be
collected as hazardous waste.[10]

e Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[4][7] Do not let the product enter drains.[3][11]

Workflow for Safe Handling

Workflow for Safe Handling of 2-Amino-6-nitrobenzothiazole
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Caption: Safe handling workflow for 2-Amino-6-nitrobenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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